Cas no 820101-80-2 (2-Benzothiazolamine, N-(4-chlorophenyl)-7-nitro-)

• Product Name: 2-Benzothiazolamine, N-(4-chlorophenyl)-7-nitro-
• CAS No: 820101-80-2
• MF: C₁₃H₈ClN₃O₂S
• MW: 305.739520072937
• CID: 701652
• PubChem ID: 11208948
• Update Time: 2025-04-19

2-Benzothiazolamine, N-(4-chlorophenyl)-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine, N-(4-chlorophenyl)-7-nitro-
• N-(4-chlorophenyl)-7-nitro-1,3-benzothiazol-2-amine
• 820101-80-2
• DTXSID90458874

• Inchi： 1S/C13H8ClN3O2S/c14-8-4-6-9(7-5-8)15-13-16-10-2-1-3-11(17(18)19)12(10)20-13/h1-7H,(H,15,16)
• InChI Key： NEKGNFRGZRXWIH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC1=NC2C=CC=C(C=2S1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 305.0025754g/mol
• Monoisotopic Mass: 305.0025754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 99Ų